Cas no 4414-76-0 (3-(1H-indol-3-yl)propanenitrile)

3-(1H-indol-3-yl)propanenitrile structure
4414-76-0 structure
Product name:3-(1H-indol-3-yl)propanenitrile
CAS No:4414-76-0
MF:C11H10N2
MW:170.2105
CID:331221
PubChem ID:78128

3-(1H-indol-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-propanenitrile
    • 1H-indole-3-propiononitrile
    • 3-(1H-indol-3-yl)propanenitrile
    • 4414-76-0
    • SCHEMBL8999077
    • b-(indol-3-yl)propionitrile
    • E01CPV5BWN
    • 3-(1H-Indol-3-yl)-propionitrile
    • NSC-33082
    • 3-(2-CYANOETHYL)INDOLE
    • A1-04546
    • NSC 33082
    • DTXSID60196054
    • CS-0214627
    • EINECS 224-572-8
    • NS00031395
    • Indole-3-propionitrile
    • NSC-76941
    • 3-(1H-Indol-3-yl)propionitrile
    • NSC 76941
    • NSC76941
    • 3-(3-INDOLYL)PROPIONITRILE
    • NSC33082
    • AKOS005394220
    • CHEMBL1812655
    • F83069
    • BDBM50350242
    • EN300-1851389
    • UNII-E01CPV5BWN
    • DTXCID70118545
    • STK089710
    • QZBSQJAILQLCJF-UHFFFAOYSA-N
    • Inchi： InChI=1S/C11H10N2/c12-7-3-4-9-8-13-11-6-2-1-5-10(9)11/h1-2,5-6,8,13H,3-4H2
    • InChI Key： QZBSQJAILQLCJF-UHFFFAOYSA-N
    • SMILES： N1C2C(=CC=CC=2)C(CCC#N)=C1

Computed Properties

  • Exact Mass: 170.0845
  • Monoisotopic Mass: 170.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 39.6A^2

Experimental Properties

  • Density: 1.177
  • Boiling Point: 410.7°Cat760mmHg
  • Flash Point: 136°C
  • Refractive Index: 1.648
  • PSA: 39.58

3-(1H-indol-3-yl)propanenitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1851389-10.0g
3-(1H-indol-3-yl)propanenitrile
 4414-76-0 95%
10g
 $4299.0 2023-06-02
Enamine
EN300-1851389-0.25g
3-(1H-indol-3-yl)propanenitrile
 4414-76-0 95%
0.25g
 $494.0 2023-09-19
Aaron
AR00DY2R-100mg
1H-indole-3-propiononitrile
 4414-76-0 98%
100mg
 $272.00 2025-01-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1285297-250mg
3-(1H-indol-3-yl)propanenitrile
 4414-76-0 98%
250mg
 ￥2886.00 2024-05-13
A2B Chem LLC
AG49591-1g
3-(1H-Indol-3-yl)propanenitrile
 4414-76-0 95%
1g
 $1087.00 2024-04-20
Enamine
EN300-1851389-1g
3-(1H-indol-3-yl)propanenitrile
 4414-76-0 95%
1g
 $999.0 2023-09-19
1PlusChem
1P00DXUF-50mg
1H-indole-3-propiononitrile
 4414-76-0 98%
50mg
 $205.00 2025-02-26
A2B Chem LLC
AG49591-500mg
3-(1H-Indol-3-yl)propanenitrile
 4414-76-0 95%
500mg
 $857.00 2024-04-20
A2B Chem LLC
AG49591-5g
3-(1H-Indol-3-yl)propanenitrile
 4414-76-0 95%
5g
 $3088.00 2024-04-20
1PlusChem
1P00DXUF-1g
1H-indole-3-propiononitrile
 4414-76-0 98%
1g
 $879.00 2024-05-02

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